Cas no 1083326-29-7 ((pyridazin-4-yl)boronic acid)

• Product Name: (pyridazin-4-yl)boronic acid
• CAS No: 1083326-29-7
• MF: C₄H₅BN₂O₂
• MW: 123.905700445175
• MDL: MFCD17488795
• CID: 1098309
• PubChem ID: 53435584
• Update Time: 2025-05-19

(pyridazin-4-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• B-4-pyridazinyl-Boronic acid
• pyridazin-4-ylboronic acid
• Pyridazine-4-boronic acid
• (pyridazin-4-yl)boronic acid
• DTXSID801311026
• pyridazin-4-ylboronicacid
• SB30528
• EN300-152354
• SY025452
• CS-0144902
• 4-pyridazinylboronic acid
• MFCD17488795
• 4-Pyridazineboronic Acid
• SCHEMBL452511
• DA-15772
• 1083326-29-7

• MDL： MFCD17488795
• Inchi： 1S/C4H5BN2O2/c8-5(9)4-1-2-6-7-3-4/h1-3,8-9H
• InChI Key： NQXJHSSQBZKCLJ-UHFFFAOYSA-N
• SMILES： OB(C1=CN=NC=C1)O

Computed Properties

• Exact Mass: 124.0444076g/mol
• Monoisotopic Mass: 124.0444076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 90.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.2Ų

Additional information on (pyridazin-4-yl)boronic acid

Introduction to (Pyridazin-4-yl)boronic Acid (CAS No. 1083326-29-7)

The compound (pyridazin-4-yl)boronic acid (CAS No. 1083326-29-7) is a significant molecule in the field of organic chemistry, particularly within the realms of medicinal chemistry and materials science. This compound, characterized by its unique structure featuring a pyridazine ring and a boronic acid group, has garnered attention due to its potential applications in drug discovery and advanced material synthesis.

Pyridazine, a six-membered aromatic ring with two adjacent nitrogen atoms, is a heterocyclic compound known for its stability and reactivity in various chemical reactions. The substitution of this ring at the 4-position with a boronic acid group introduces versatile reactivity, making it a valuable intermediate in cross-coupling reactions such as the Suzuki-Miyaura coupling. This reaction is pivotal in constructing complex molecular architectures, which are essential in developing novel pharmaceuticals and functional materials.

Recent advancements in synthetic methodologies have enhanced the accessibility of (pyridazin-4-yl)boronic acid, enabling researchers to explore its utility in diverse chemical transformations. For instance, studies have demonstrated its effectiveness as a building block in the synthesis of bioactive compounds targeting various therapeutic areas, including cancer and inflammation. The ability of this compound to participate in multiple reaction pathways underscores its importance in modern organic synthesis.

In addition to its role in drug development, (pyridazin-4-yl)boronic acid has shown promise in materials science applications. Its incorporation into conjugated systems has been explored for potential use in optoelectronic devices, where the electronic properties of pyridazine derivatives can be tailored for specific functions such as light emission or charge transport.

The synthesis of (pyridazin-4-yl)boronic acid typically involves multi-step processes that emphasize the importance of stereochemical control and functional group compatibility. Researchers have employed various strategies, including metal-mediated coupling reactions and directed metallation techniques, to achieve high yields and purity levels necessary for downstream applications.

Moreover, computational studies have provided insights into the electronic structure and reactivity of (pyridazin-4-yl)boronic acid, aiding in the rational design of new compounds with enhanced properties. These studies highlight the compound's potential as a versatile platform for exploring novel chemical space and developing innovative solutions across multiple disciplines.

In conclusion, (pyridazin-4-yl)boronic acid (CAS No. 1083326-29-7) stands as a testament to the ingenuity of modern organic chemistry, offering a wealth of opportunities for scientific exploration and technological advancement.